2-methyloctahydro-4H-thiochromen-4-one semicarbazone

• IUPAC Name: [(E)-(2-methyl-2,3,4a,5,6,7,8,8a-octahydrothiochromen-4-ylidene)amino]urea
• InChI: InChI=1S/C11H19N3OS/c1-7-6-9(13-14-11(12)15)8-4-2-3-5-10(8)16-7/h7-8,10H,2-6H2,1H3,(H3,12,14,15)/b13-9+
• InChI Key: PQZMAJJYFSMMMN-UKTHLTGXSA-N
• Canonical SMILES: CC1CC(=NNC(=O)N)C2CCCCC2S1
• Isomeric SMILES: CC1C/C(=N\NC(=O)N)/C2CCCCC2S1
• Molecular Formula: C11H19N3OS
• Molecular Weight: 241.36 g/mol

Description

2-methyloctahydro-4H-thiochromen-4-one semicarbazone is a chemical compound that has been studied extensively for its potential as a therapeutic agent. This compound has been shown to have a variety of biochemical and physiological effects, and researchers are exploring its potential applications in a range of fields.

Mechanism of Action

The mechanism of action of 2-methyloctahydro-4H-thiochromen-4-one semicarbazone involves the inhibition of DNA synthesis and the induction of apoptosis in cancer cells. This compound has been shown to target multiple signaling pathways involved in cancer cell growth and survival, making it a promising therapeutic agent.
Biochemical and Physiological Effects
In addition to its anti-cancer properties, 2-methyloctahydro-4H-thiochromen-4-one semicarbazone has also been shown to have anti-inflammatory and antioxidant effects. This compound has been shown to reduce the production of inflammatory cytokines and to increase the activity of antioxidant enzymes in cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyloctahydro-4H-thiochromen-4-one semicarbazone in lab experiments is its specificity for cancer cells. This compound has been shown to have little to no toxicity in normal cells, making it a promising candidate for cancer treatment. However, one limitation of using this compound is its low solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-methyloctahydro-4H-thiochromen-4-one semicarbazone. One area of interest is the development of novel drug delivery systems that can improve the solubility and bioavailability of this compound. Additionally, researchers are exploring the potential of this compound as a treatment for other diseases, such as neurodegenerative disorders and cardiovascular disease. Finally, further research is needed to fully understand the mechanism of action of this compound and to identify potential drug targets for cancer treatment.

Synthesis Methods

The synthesis of 2-methyloctahydro-4H-thiochromen-4-one semicarbazone involves a multi-step process that begins with the reaction of 2-methylcyclohexanone with thiosemicarbazide. This reaction produces 2-methylthiosemicarbazone, which is then reacted with sodium hydroxide and chloroform to form the target compound.

Scientific Research Applications

2-methyloctahydro-4H-thiochromen-4-one semicarbazone has been studied extensively for its potential as an anti-cancer agent. Research has shown that this compound can induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for cancer treatment.